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Compound of Interest

Compound Name: PKUMDL-LC-101-D04

Cat. No.: B3026041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PKUMDL-LC-101-D04 is an allosteric activator of glutathione peroxidase 4 (GPX4), a key

regulator of ferroptosis, a form of programmed cell death.[1][2][3] It has been shown to

increase GPX4 activity in both cell-free assays and cell extracts.[1][4][5] Specifically, at a

concentration of 20 μM, it enhances GPX4 activity to 150% of control levels in cell-free

systems, and a similar effect is observed at 61 μM in wild-type mouse embryonic fibroblast

(MEF) extracts.[1][3][4] Furthermore, PKUMDL-LC-101-D04 has demonstrated protective

effects against cholesterol hydroperoxide-induced cell death in MEFs at a concentration of 200

μM.[1][2][3] These properties make it a valuable tool for studying the role of GPX4 in various

physiological and pathological processes.

This document provides a detailed protocol for the preparation of a stock solution of PKUMDL-
LC-101-D04, intended for use in research and drug development applications.

Quantitative Data Summary
For ease of reference and calculation, the key chemical and physical properties of PKUMDL-
LC-101-D04 are summarized in the table below.
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Property Value Source

Chemical Name

N-(2-aminoethyl)-4-

[[(cyclopentylamino)

thioxomethyl]amino]-

benzenesulfonamide,

monohydrochloride

[1][2]

Synonyms GPX4-Activator-1d4 [4][5]

CAS Number 2143896-83-5 [1][2][4]

Molecular Formula C₁₄H₂₂N₄O₂S₂ • HCl [1][2]

Formula Weight 378.9 g/mol [1][2]

Purity ≥98% [1][2]

Physical Form Crystalline solid [1][2]

Storage (Solid) -20°C [1][2]

Stability (Solid) ≥ 4 years [1][2]

Solubility

DMSO: ≥50.8 mg/mLEthanol:

≥12.78 mg/mLWater: ≥51.2

mg/mL

[4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PKUMDL-LC-101-D04 in

dimethyl sulfoxide (DMSO).

Materials
PKUMDL-LC-101-D04 (crystalline solid)

Anhydrous/molecular sieve-dried DMSO (Dimethyl Sulfoxide)

Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Inert gas (e.g., argon or nitrogen), optional

Procedure
Equilibration: Before opening, allow the vial of PKUMDL-LC-101-D04 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical

balance. Carefully weigh the desired amount of PKUMDL-LC-101-D04 solid into the tube.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.789 mg of the

compound.

Calculation:

Desired Concentration (C) = 10 mM = 0.010 mol/L

Formula Weight (FW) = 378.9 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x FW x V = 0.010 mol/L x 378.9 g/mol x 0.001 L = 0.003789 g = 3.789 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the PKUMDL-LC-101-D04 solid. For the example above, add 1

mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) and/or sonication can be used

to aid dissolution if necessary.[6][7] Visually inspect the solution to ensure there are no

visible particles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3026041?utm_src=pdf-body
https://www.benchchem.com/product/b3026041?utm_src=pdf-body
https://www.benchchem.com/product/b3026041?utm_src=pdf-body
https://www.medchemexpress.cn/pkumdl-lc-101-d04.html
https://www.medchemexpress.com/pkumdl-lc-101-d04.html?locale=ja-JP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inert Gas Purge (Optional but Recommended): To enhance stability, gently purge the

headspace of the tube with an inert gas like argon or nitrogen before tightly sealing the cap.

[1]

Labeling: Clearly label the tube with the compound name (PKUMDL-LC-101-D04),

concentration (10 mM), solvent (DMSO), and date of preparation.

Storage: Store the stock solution at -20°C or -80°C.[5] For long-term storage (up to 6

months), -80°C is recommended.[5] For shorter-term storage (up to 1 month), -20°C is

suitable.[5] It is advisable to aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[5][7]

Safety Precautions
PKUMDL-LC-101-D04 is for research use only and not for human or veterinary use.[1]

This material should be considered hazardous until further information is available.[1]

Avoid ingestion, inhalation, and contact with eyes, skin, and clothing.[1]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling this compound.

Wash hands thoroughly after handling.[1]

Consult the Safety Data Sheet (SDS) for complete safety information before use.[1]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing PKUMDL-LC-101-D04 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
PKUMDL-LC-101-D04 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

